Cas no 1507137-28-1 (ethyl 2-5-(dimethylamino)-3H-imidazo4,5-bpyridin-2-ylacetate)

• Product Name: ethyl 2-5-(dimethylamino)-3H-imidazo4,5-bpyridin-2-ylacetate
• CAS No: 1507137-28-1
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 4602913
• PubChem ID: 79816104
• Update Time: 2025-06-15

ethyl 2-5-(dimethylamino)-3H-imidazo4,5-bpyridin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[5-(dimethylamino)-3H-imidazo[4,5-b]pyridin-2-yl]acetate
• ethyl 2-5-(dimethylamino)-3H-imidazo4,5-bpyridin-2-ylacetate

• Inchi： 1S/C12H16N4O2/c1-4-18-11(17)7-9-13-8-5-6-10(16(2)3)15-12(8)14-9/h5-6H,4,7H2,1-3H3,(H,13,14,15)
• InChI Key： WRIFYPOJQJLFNU-UHFFFAOYSA-N
• SMILES： C12NC(CC(OCC)=O)=NC1=CC=C(N(C)C)N=2

Computed Properties

• Exact Mass: 248.12732577g/mol
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on ethyl 2-5-(dimethylamino)-3H-imidazo4,5-bpyridin-2-ylacetate

Recent Advances in the Study of Ethyl 2-[5-(Dimethylamino)-3H-imidazo[4,5-b]pyridin-2-yl]acetate (CAS: 1507137-28-1)

The compound ethyl 2-[5-(dimethylamino)-3H-imidazo[4,5-b]pyridin-2-yl]acetate (CAS: 1507137-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an imidazopyridine core, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of ethyl 2-[5-(dimethylamino)-3H-imidazo[4,5-b]pyridin-2-yl]acetate. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These efforts have resulted in more efficient production processes, facilitating further pharmacological evaluations. The compound's structural features, including the dimethylamino and ester functional groups, have been identified as critical for its bioactivity.

Pharmacological investigations have revealed that ethyl 2-[5-(dimethylamino)-3H-imidazo[4,5-b]pyridin-2-yl]acetate exhibits promising activity against a range of biological targets. In vitro studies have demonstrated its potential as an inhibitor of specific kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. Additionally, the compound has shown moderate binding affinity to certain G-protein-coupled receptors (GPCRs), suggesting its utility in modulating signal transduction pathways.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations and X-ray crystallography have provided insights into its interactions with target proteins, highlighting key binding residues and conformational changes. These findings have been instrumental in guiding the design of derivatives with enhanced potency and selectivity. Preliminary in vivo studies in animal models have also been conducted, with results indicating favorable pharmacokinetic profiles and low toxicity at therapeutic doses.

Despite these advancements, challenges remain in the development of ethyl 2-[5-(dimethylamino)-3H-imidazo[4,5-b]pyridin-2-yl]acetate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, ethyl 2-[5-(dimethylamino)-3H-imidazo[4,5-b]pyridin-2-yl]acetate represents a promising candidate for drug development, with its unique chemical structure and multifaceted pharmacological activities. Ongoing research aims to refine its properties and explore its therapeutic potential in greater depth. The compound's progress underscores the importance of interdisciplinary approaches in modern medicinal chemistry and highlights the potential for future breakthroughs in this area.